18-carboxy-19,20-dinor-N-acetylleukotriene E4
18-carboxy-19,20-dinor-N-acetylleukotriene E4
Brand Name:
Vulcanchem
CAS No.:
114115-51-4
VCID:
VC0047643
InChI:
InChI=1S/C23H33NO8S/c1-17(25)24-18(23(31)32)16-33-20(19(26)12-11-15-22(29)30)13-9-7-5-3-2-4-6-8-10-14-21(27)28/h2-3,5-9,13,18-20,26H,4,10-12,14-16H2,1H3,(H,24,25)(H,27,28)(H,29,30)(H,31,32)/b3-2-,7-5+,8-6-,13-9+/t18?,19-,20+/m0/s1
SMILES:
CC(=O)NC(CSC(C=CC=CC=CCC=CCCC(=O)O)C(CCCC(=O)O)O)C(=O)O
Molecular Formula:
C23H33NO8S
Molecular Weight:
483.6 g/mol
18-carboxy-19,20-dinor-N-acetylleukotriene E4
CAS No.: 114115-51-4
Main Products
VCID: VC0047643
Molecular Formula: C23H33NO8S
Molecular Weight: 483.6 g/mol
CAS No. | 114115-51-4 |
---|---|
Product Name | 18-carboxy-19,20-dinor-N-acetylleukotriene E4 |
Molecular Formula | C23H33NO8S |
Molecular Weight | 483.6 g/mol |
IUPAC Name | (4Z,7Z,9E,11E,13R,14S)-13-(2-acetamido-2-carboxyethyl)sulfanyl-14-hydroxyoctadeca-4,7,9,11-tetraenedioic acid |
Standard InChI | InChI=1S/C23H33NO8S/c1-17(25)24-18(23(31)32)16-33-20(19(26)12-11-15-22(29)30)13-9-7-5-3-2-4-6-8-10-14-21(27)28/h2-3,5-9,13,18-20,26H,4,10-12,14-16H2,1H3,(H,24,25)(H,27,28)(H,29,30)(H,31,32)/b3-2-,7-5+,8-6-,13-9+/t18?,19-,20+/m0/s1 |
Standard InChIKey | QGAYARJCHQVTKP-IKKMYBAHSA-N |
Isomeric SMILES | CC(=O)NC(CS[C@H](/C=C/C=C/C=C\C/C=C\CCC(=O)O)[C@H](CCCC(=O)O)O)C(=O)O |
SMILES | CC(=O)NC(CSC(C=CC=CC=CCC=CCCC(=O)O)C(CCCC(=O)O)O)C(=O)O |
Canonical SMILES | CC(=O)NC(CSC(C=CC=CC=CCC=CCCC(=O)O)C(CCCC(=O)O)O)C(=O)O |
Synonyms | 18-carboxy-19,20-dinor-N-acetyl-LTE4 18-carboxy-19,20-dinor-N-acetylleukotriene E4 CDA-LTE4 |
PubChem Compound | 6443920 |
Last Modified | Nov 11 2021 |
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